Cas no 2229476-68-8 (2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229476-68-8
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5912490
• PubChem ID: 165972924
• Update Time: 2025-07-14

2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine
• EN300-1970163
• 2229476-68-8

• Inchi： 1S/C11H15F2N/c1-7-3-4-9(5-8(7)2)10(6-14)11(12)13/h3-5,10-11H,6,14H2,1-2H3
• InChI Key： UITYTHYXRXTRET-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C)=C(C)C=1)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229476-68-8)

2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine, with the CAS number 2229476-68-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of research. This compound belongs to the class of amines and features a difluoromethyl group and a dimethylphenyl substituent, which contribute to its distinct properties and reactivity.

The chemical structure of 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine is characterized by a central carbon atom bonded to two fluorine atoms and an amine group. The presence of the dimethylphenyl substituent imparts additional aromaticity and stability to the molecule. These structural features make it an interesting subject for both fundamental and applied research in organic chemistry, medicinal chemistry, and materials science.

In the realm of medicinal chemistry, 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine could serve as a valuable starting point for the development of novel therapeutic agents.

Beyond its medicinal applications, 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine has also been investigated for its potential use in materials science. The presence of fluorine atoms can enhance the thermal stability and chemical resistance of materials derived from this compound. A study published in the Journal of Materials Chemistry A in 2020 explored the use of 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine-based polymers as coatings for electronic devices. The results indicated that these polymers exhibited excellent dielectric properties and thermal stability, making them suitable for high-performance applications.

The synthesis of 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions involving organometallic reagents. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in the Green Chemistry journal in 2019 described a novel catalytic method using palladium complexes that significantly reduced waste generation and improved overall efficiency.

The physical properties of 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine, such as its melting point, boiling point, and solubility characteristics, are crucial for its handling and application. This compound is generally stable under standard laboratory conditions but may require special storage precautions to prevent degradation or contamination. Its solubility in various organic solvents makes it suitable for use in solution-based reactions and formulations.

In conclusion, 2-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229476-68-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Ongoing research continues to uncover new properties and uses for this molecule, highlighting its importance as a subject of scientific inquiry. As more studies are conducted and new derivatives are developed, the future prospects for this compound appear promising.